Cas no 393834-37-2 (N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 393834-37-2
• MF: C₂₄H₂₃N₃O₅S
• MW: 465.52152466774
• CID: 4766547
• Update Time: 2025-06-13

N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• ATV399
• N-(4-((2-(pyridin-3-yl)piperidin-1-yl)sulfonyl)phenyl)benzo[d][1,3]dioxole-5-carboxamide
• Oprea1_032440
• HMS1649H02
• N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)-2H-1,3-benzodioxole-5-carboxamide

• Inchi： 1S/C24H23N3O5S/c28-24(17-6-11-22-23(14-17)32-16-31-22)26-19-7-9-20(10-8-19)33(29,30)27-13-2-1-5-21(27)18-4-3-12-25-15-18/h3-4,6-12,14-15,21H,1-2,5,13,16H2,(H,26,28)
• InChI Key： JLXWVIUZQVTKNB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C1=CC=C2C(=C1)OCO2)=O)(N1CCCCC1C1C=NC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 780
• XLogP3: 3
• Topological Polar Surface Area: 106

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)-2H-1,3-benzodioxole-5-carboxamide

Research Brief on N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)-2H-1,3-benzodioxole-5-carboxamide (CAS: 393834-37-2)

Recent studies on the compound N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)-2H-1,3-benzodioxole-5-carboxamide (CAS: 393834-37-2) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been the subject of extensive research due to its interactions with specific biological targets, which could pave the way for novel therapeutic applications.

The primary focus of current research has been on elucidating the compound's mechanism of action, particularly its binding affinity and selectivity towards various receptors and enzymes. Preliminary findings suggest that this molecule exhibits significant activity in modulating pathways associated with inflammatory and neurological disorders, making it a valuable subject for further pharmacological investigations.

In vitro and in vivo studies have demonstrated that N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)-2H-1,3-benzodioxole-5-carboxamide shows promising pharmacokinetic properties, including good bioavailability and metabolic stability. These attributes are critical for its development as a potential drug candidate, and ongoing research aims to optimize its efficacy and safety profile through structural modifications and formulation improvements.

Recent advancements in synthetic chemistry have enabled more efficient production of this compound, facilitating larger-scale studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its therapeutic potential in greater depth, with a particular emphasis on its application in treating complex diseases such as cancer and neurodegenerative conditions.

In conclusion, N-(4-{2-(pyridin-3-yl)piperidin-1-ylsulfonyl}phenyl)-2H-1,3-benzodioxole-5-carboxamide represents a significant area of interest in chemical biology and drug discovery. Continued research and development efforts are expected to yield further insights into its biological activities and therapeutic applications, positioning it as a key player in the next generation of pharmaceutical innovations.